Cas no 2172094-17-4 (2-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid)

• Product Name: 2-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid
• CAS No: 2172094-17-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6253520
• PubChem ID: 165819734
• Update Time: 2025-10-12

2-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid
• 2-(N-ethyl-1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)acetic acid
• EN300-1538447
• 2172094-17-4

• Inchi： 1S/C24H26N2O5/c1-2-26(13-21(27)28)22(29)24(11-12-24)15-25-23(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,2,11-15H2,1H3,(H,25,30)(H,27,28)
• InChI Key： BVPBETMKCPOVSD-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N(CC(=O)O)CC

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(N-ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid

Compound CAS No. 2172094-17-4: 2-(N-Ethyl-1-{1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic Acid

The compound with CAS No. 2172094-17-4, known as 2-(N-Ethyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an ethyl formamide moiety. These structural features make it a versatile building block for advanced chemical synthesis and functional materials.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a cyclopropane ring, which introduces unique strain and reactivity into the molecule. The cyclopropane ring, being highly strained, can act as a reactive site for various chemical transformations, making this compound a valuable precursor for the synthesis of complex molecules with tailored properties.

The presence of the ethyl formamide group further enhances the versatility of this compound. Formamide groups are known for their ability to participate in hydrogen bonding, which can influence the solubility and stability of the molecule. Additionally, the ethyl substituent introduces hydrophobicity, balancing the molecule's properties for applications in both aqueous and organic environments.

Recent studies have highlighted the potential of this compound in drug delivery systems and biomedical applications. The combination of the Fmoc group and the cyclopropane ring allows for precise control over the release kinetics of bioactive molecules, making it an attractive candidate for controlled drug delivery systems. Furthermore, its unique structure enables it to serve as a scaffold for designing targeted drug delivery vehicles, where the Fmoc group can be used as a protective moiety during synthesis and subsequently removed to expose functional groups for interaction with biological targets.

In terms of synthetic methodology, this compound has been employed as a key intermediate in the construction of macrocyclic compounds and complex natural product analogs. The cyclopropane ring serves as a platform for constructing strained macrocycles, which are known for their exceptional stability and binding affinities towards various targets such as metal ions or biomolecules.

From a materials science perspective, this compound has shown promise in the development of self-healing polymers and adaptive materials. The reactivity introduced by the cyclopropane ring allows for dynamic covalent chemistry within polymer networks, enabling self-repair mechanisms under specific stimuli such as heat or light.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical studies have revealed that the conjugation between the Fmoc group and the cyclopropane ring significantly influences the molecule's electronic structure, making it a potential candidate for applications in organic electronics and optoelectronic devices.

In conclusion, CAS No. 2172094-17-4 represents a multifunctional compound with diverse applications across chemistry and materials science. Its unique structural features make it an invaluable tool for researchers aiming to develop advanced materials and innovative therapeutic agents.